Cas no 1357627-33-8 (2-chloro-4-methylphenyl chloroformate)

2-Chloro-4-methylphenyl chloroformate is a versatile reagent primarily used in organic synthesis for the introduction of the chloroformate ester functional group. Its key advantages include high reactivity as an acylating agent, facilitating efficient derivatization of alcohols, amines, and other nucleophiles. The presence of both chloro and methyl substituents on the phenyl ring enhances its stability while maintaining selectivity in reactions. This compound is particularly valuable in peptide coupling and protecting group chemistry. Its well-defined reactivity profile and compatibility with a range of solvents make it a practical choice for laboratory-scale and industrial applications requiring controlled acylation under mild conditions.

2-chloro-4-methylphenyl chloroformate structure

1357627-33-8 structure

Product Name:2-chloro-4-methylphenyl chloroformate

CAS No:1357627-33-8

MF:C₈H₆Cl₂O₂

MW:205.03804063797

MDL:MFCD24141264

CID:5243502

PubChem ID:21386917

Update Time:2026-03-08

2-chloro-4-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

- Carbonochloridic acid, 2-chloro-4-methylphenyl ester
- 2-chloro-4-methylphenyl chloroformate
- MDL： MFCD24141264
- Inchi： 1S/C8H6Cl2O2/c1-5-2-3-7(6(9)4-5)12-8(10)11/h2-4H,1H3
- InChI Key： UABGOAMPPIPDQF-UHFFFAOYSA-N
- SMILES： C(Cl)(OC1=CC=C(C)C=C1Cl)=O

Computed Properties

Exact Mass: 203.9744848g/mol
Monoisotopic Mass: 203.9744848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 26.3Å²

2-chloro-4-methylphenyl chloroformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-281324-1g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	1g	$699.0	2023-09-09
Enamine	EN300-281324-5g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	5g	$2028.0	2023-09-09
Enamine	EN300-281324-10g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	10g	$3007.0	2023-09-09
Enamine	EN300-281324-0.05g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	0.05g	$587.0	2023-09-09
Enamine	EN300-281324-0.1g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	0.1g	$615.0	2023-09-09
Enamine	EN300-281324-0.25g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	0.25g	$642.0	2023-09-09
Enamine	EN300-281324-0.5g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	0.5g	$671.0	2023-09-09
Enamine	EN300-281324-1.0g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	1g	$1086.0	2023-06-04
Enamine	EN300-281324-2.5g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	2.5g	$1370.0	2023-09-09
Enamine	EN300-281324-5.0g	2-chloro-4-methylphenyl chloroformate	1357627-33-8	5g	$3147.0	2023-06-04